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Compound of Interest

Compound Name:
2-Fluoro-4-amino-5-bromo-

benzaldehyde

Cat. No.: B8211203

Get Quote

Strategic Rationale & Retrosynthetic Analysis
2-Fluoro-4-amino-5-bromobenzaldehyde (CAS 2386788-83-4)[1] is a highly functionalized,

tetra-substituted benzene derivative serving as a privileged scaffold in medicinal chemistry and

drug development. The orthogonal reactivity of its functional groups allows for diverse late-

stage functionalizations: the aldehyde enables reductive aminations, the bromide serves as a

handle for palladium-catalyzed cross-couplings (e.g., Suzuki, Buchwald-Hartwig), the fluorine

atom modulates pKa and facilitates nucleophilic aromatic substitution (SNAr), and the free

amino group is primed for amide coupling.

To synthesize this target molecule with high purity and yield, we employ a robust, two-step

linear sequence starting from the commercially available building block, 4-amino-2-

fluorobenzonitrile:

Regioselective Electrophilic Aromatic Bromination: Utilizing N-Bromosuccinimide (NBS) to

install the bromide at the C5 position, yielding the intermediate 4-amino-5-bromo-2-

fluorobenzonitrile (CAS 1934940-89-2)[2].
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Controlled Hydride Reduction: Utilizing Diisobutylaluminum hydride (DIBAL-H) to selectively

reduce the nitrile moiety to an aldehyde.

4-Amino-2-fluorobenzonitrile
(Starting Material)

4-Amino-5-bromo-
2-fluorobenzonitrile

(Intermediate)

 NBS, MeCN
 0 °C to RT, 2h

2-Fluoro-4-amino-5-
bromobenzaldehyde

(Target Product)

 1. DIBAL-H, THF, -78 °C
 2. 1M HCl (aq)
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Synthetic workflow for 2-Fluoro-4-amino-5-bromobenzaldehyde from 4-amino-2-

fluorobenzonitrile.

Mechanistic Causality & E-E-A-T Principles
For a protocol to be reproducible, the physical and electronic causality behind the reagent

selection must be understood.

Causality in Regioselective Bromination: The starting material, 4-amino-2-fluorobenzonitrile,

possesses competing directing groups. The amino (-NH2) group is strongly activating, directing

electrophiles to the ortho and para positions. The fluoro (-F) group is weakly deactivating via

induction but donates electron density via resonance, also directing ortho and para. The C5

position is uniquely favored because it is ortho to the strong -NH2 director and para to the -F

director. This synergistic directing effect ensures that bromination with NBS in a polar aprotic

solvent (e.g., acetonitrile) proceeds with near-perfect regioselectivity at C5, avoiding the

sterically hindered C3 position[3],[4].

4-Amino-2-fluorobenzonitrile

-NH2 Group
(Strong Activating, o/p-director)

-F Group
(Weak Deactivating, o/p-director)

C5 Position
(Favored Electrophilic Attack)

 Directs Ortho  Directs Para
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Synergistic directing effects of -NH2 and -F groups enabling regioselective C5 bromination.

Causality in Nitrile Reduction: The reduction of nitriles to aldehydes using DIBAL-H is highly

temperature-dependent[5]. DIBAL-H acts as a nucleophilic hydride source. At strictly cryogenic

temperatures (-78 °C), it attacks the electrophilic nitrile carbon to form a stable aluminum

hemiaminal intermediate. This bulky intermediate prevents a second equivalent of hydride from

attacking, which would otherwise lead to over-reduction to the primary amine. Upon careful

acidic aqueous workup, the hemiaminal is hydrolyzed to release the target benzaldehyde[5].

Materials and Safety
Critical Safety Considerations:

N-Bromosuccinimide (NBS): Corrosive and a strong oxidizing agent. Handle exclusively in a

fume hood.

Diisobutylaluminum hydride (DIBAL-H): Pyrophoric and highly moisture-sensitive. Must be

handled under an inert atmosphere (Argon or Nitrogen) using rigorous Schlenk or syringe

techniques.

Table 1: Quantitative Reagent Summary
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Reagent MW ( g/mol ) Equivalents Mass/Volume Role

4-Amino-2-

fluorobenzonitrile
136.13 1.0 10.0 g Starting Material

N-

Bromosuccinimid

e (NBS)

177.98 1.05 13.7 g
Brominating

Agent

Acetonitrile

(MeCN),

Anhydrous

41.05 - 100 mL Solvent (Step 1)

4-Amino-5-

bromo-2-

fluorobenzonitrile

215.02 1.0 10.0 g Intermediate

DIBAL-H (1.0 M

in hexanes)
142.22 2.5 116 mL Hydride Source

Tetrahydrofuran

(THF),

Anhydrous

72.11 - 150 mL Solvent (Step 2)

Experimental Protocols
Protocol A: Synthesis of 4-Amino-5-bromo-2-
fluorobenzonitrile
Self-Validating Checkpoint: The reaction mixture shifts from a clear solution to a pale yellow

suspension as the brominated product forms, providing a visual cue of reaction progression.

Preparation: In an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar,

dissolve 4-amino-2-fluorobenzonitrile (10.0 g, 73.5 mmol) in anhydrous acetonitrile (100 mL)

under a nitrogen atmosphere.

Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.
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Bromination: Add N-Bromosuccinimide (13.7 g, 77.1 mmol, 1.05 equiv) portion-wise over 15

minutes to maintain the internal temperature below 5 °C[3].

Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir

for 2 hours. Monitor completion via TLC (Hexanes:Ethyl Acetate 3:1, UV visualization).

Quench & Workup: Concentrate the mixture under reduced pressure to remove the majority

of the acetonitrile. Dissolve the crude residue in ethyl acetate (150 mL) and wash

sequentially with saturated aqueous sodium thiosulfate (2 × 50 mL) to quench any unreacted

NBS, followed by brine (50 mL)[4].

Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo.

Purify via flash column chromatography (silica gel) to afford 4-amino-5-bromo-2-

fluorobenzonitrile as an off-white solid[2].

Protocol B: Synthesis of 2-Fluoro-4-amino-5-
bromobenzaldehyde
Self-Validating Checkpoint: The careful addition of 1M HCl is critical. Insufficient hydrolysis will

result in stable imine impurities, while overly harsh conditions or elevated temperatures during

addition may degrade the product.

Preparation: In an oven-dried 500 mL Schlenk flask, dissolve 4-amino-5-bromo-2-

fluorobenzonitrile (10.0 g, 46.5 mmol) in anhydrous Tetrahydrofuran (THF) (150 mL) under

an argon atmosphere.

Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and cool to strictly -78

°C[5].

Reduction: Slowly add DIBAL-H (1.0 M in hexanes, 116 mL, 116 mmol, 2.5 equiv) dropwise

via a syringe pump over 45 minutes. (Note: Excess DIBAL-H is required due to the acidic

protons on the free -NH2 group, which will rapidly consume the first equivalent of the

reagent).

Propagation: Stir the mixture at -78 °C for 2 hours.
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Quenching: Carefully quench the reaction at -78 °C by the dropwise addition of anhydrous

methanol (10 mL) to destroy excess DIBAL-H, followed by the addition of ethyl acetate (50

mL).

Hydrolysis: Remove the cooling bath and allow the mixture to warm to 0 °C. Slowly add 1M

aqueous HCl (100 mL) and stir vigorously for 1 hour at room temperature to fully hydrolyze

the aluminum hemiaminal intermediate to the aldehyde[5].

Workup: Extract the aqueous layer with ethyl acetate (3 × 100 mL). Wash the combined

organic layers with saturated aqueous NaHCO3 (100 mL) and brine (100 mL).

Isolation: Dry over anhydrous Na2SO4, filter, and concentrate. Purify via recrystallization

(toluene/hexanes) or column chromatography to yield 2-Fluoro-4-amino-5-

bromobenzaldehyde[1].

Quantitative Data & Expected Characterization
Table 2: Expected Analytical Characterization (2-Fluoro-
4-amino-5-bromobenzaldehyde)

Technique
Expected Signals / Data
Points

Structural Interpretation

1H NMR (400 MHz, DMSO-d6) δ 9.95 (s, 1H) Aldehyde proton (-CHO at C1)

1H NMR δ 7.85 (d, J = ~7.5 Hz, 1H)
Aromatic proton (C6, meta-

coupled to F)

1H NMR δ 6.50 (d, J = ~12.0 Hz, 1H)
Aromatic proton (C3, ortho-

coupled to F)

1H NMR δ 6.20 (br s, 2H) Primary amine protons (-NH2)

ESI-MS (m/z) 217.9, 219.9[M+H]+

Isotopic pattern (1:1 ratio)

characteristic of 1 bromine

atom
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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